Cas no 2137698-46-3 ({4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride)

• Product Name: {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride
• CAS No: 2137698-46-3
• MF: C₉H₁₀ClNO₃S
• MW: 247.698600292206
• CID: 5767821
• PubChem ID: 165472387
• Update Time: 2025-10-27

{4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137698-46-3
• {4,5-dihydrospiro[cyclopenta[d][1,2]oxazole-6,1'-cyclopropane]-3-yl}methanesulfonyl chloride
• EN300-1117546
• {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride

• Inchi： 1S/C9H10ClNO3S/c10-15(12,13)5-7-6-1-2-9(3-4-9)8(6)14-11-7/h1-5H2
• InChI Key： CHQCBXSKEMXUSM-UHFFFAOYSA-N
• SMILES： ClS(CC1C2CCC3(C=2ON=1)CC3)(=O)=O

Computed Properties

• Exact Mass: 247.0069920g/mol
• Monoisotopic Mass: 247.0069920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.6Ų

Additional information on {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride

Comprehensive Overview of {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3)

The compound {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3) is a highly specialized sulfonyl chloride derivative with a unique spirocyclic structure. Its molecular architecture combines a cyclopropane ring fused to a dihydrooxazole core, making it a valuable intermediate in organic synthesis and medicinal chemistry. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and bioconjugation.

In recent years, the demand for spirocyclic compounds like {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride has surged, driven by their role in designing novel therapeutics. The sulfonyl chloride functional group is particularly noteworthy, as it enables efficient cross-coupling reactions and serves as a key building block for peptide modification and small-molecule probes. This aligns with the growing trend of targeted drug delivery and precision medicine, topics frequently searched in academic and industrial circles.

The CAS No. 2137698-46-3 compound has also garnered attention for its potential in biomarker development and chemical biology. Its cyclopropane moiety enhances metabolic stability, a feature highly sought after in proteomics research. Additionally, its reactivity with nucleophiles makes it a candidate for covalent inhibitor design, a hot topic in cancer research and enzyme modulation. These applications are frequently discussed in forums and publications focused on AI-driven drug discovery and high-throughput screening.

From a synthetic perspective, the {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride structure presents intriguing challenges and opportunities. Its spirocyclic framework requires advanced stereoselective synthesis techniques, a subject of interest for chemists exploring green chemistry and catalysis. The compound’s stability under various conditions is another area of investigation, particularly for researchers optimizing reaction yields and purity standards.

In the context of material science, this sulfonyl chloride derivative has potential applications in polymer functionalization and surface modification. Its ability to introduce polar groups into hydrophobic matrices aligns with the increasing demand for smart materials and bio-compatible coatings. These trends are often highlighted in searches related to nanotechnology and sustainable materials.

To summarize, {4,5-dihydrospirocyclopentad1,2oxazole-6,1'-cyclopropane-3-yl}methanesulfonyl chloride (CAS No. 2137698-46-3) is a multifaceted compound with broad relevance in pharmaceuticals, chemical biology, and material science. Its unique structure and reactivity profile make it a subject of ongoing research, particularly in fields prioritizing molecular innovation and sustainable chemistry.